Cas no 87591-79-5 (2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one)
87591-79-5 structure
Product Name:2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one
CAS No:87591-79-5
MF:C10H9ClN2O
MW:208.64426112175
CID:728370
PubChem ID:2434807
Update Time:2025-04-19
2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
- 2-(chloromethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one
- 2-Chloromethyl-7-methyl-pyrido[1,2-a]pyrimidin-4-one
- 4H-Pyrido[1,2-a]pyrimidin-4-one,2-(chloromethyl)-7-methyl-
- EN300-04794
- SR-01000044054-1
- Z56921782
- DA-19149
- DTXSID00368652
- AKOS000118678
- MFCD03988531
- SR-01000044054
- 87591-79-5
- SCHEMBL10966083
- FS-5591
- G41214
- F2124-0716
- 2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one
-
- MDL： MFCD03988531
- Inchi： 1S/C10H9ClN2O/c1-7-2-3-9-12-8(5-11)4-10(14)13(9)6-7/h2-4,6H,5H2,1H3
- InChI Key： KPABQRQVYRRJPX-UHFFFAOYSA-N
- SMILES： ClCC1=CC(N2C=C(C)C=CC2=N1)=O
Computed Properties
- Exact Mass: 208.040341
- Monoisotopic Mass: 208.040341
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 32.7
Experimental Properties
- Density: 1.32
- Boiling Point: 324.8°C at 760 mmHg
- Flash Point: 150.2°C
- Refractive Index: 1.625
2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165066-1g |
2-(Chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A029193793-5g |
2-(Chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 95% | 5g |
$886.68 | 2023-08-31 | |
| TRC | C650288-100mg |
2-(chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C650288-500mg |
2-(chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 500mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C650288-1g |
2-(chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 1g |
$ 250.00 | 2022-06-06 | ||
| Enamine | EN300-04794-0.05g |
2-(chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 95.0% | 0.05g |
$45.0 | 2025-02-21 | |
| Enamine | EN300-04794-0.1g |
2-(chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 95.0% | 0.1g |
$67.0 | 2025-02-21 | |
| Enamine | EN300-04794-0.25g |
2-(chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 95.0% | 0.25g |
$96.0 | 2025-02-21 | |
| Enamine | EN300-04794-0.5g |
2-(chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 95.0% | 0.5g |
$151.0 | 2025-02-21 | |
| Enamine | EN300-04794-1.0g |
2-(chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-79-5 | 95.0% | 1.0g |
$193.0 | 2025-02-21 |
2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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